Cas no 6335-85-9 ( )

  structure
  structure
Product name: 
CAS No:6335-85-9
MF:C21H16O
MW:284.35114
CID:959911
PubChem ID:236389

  Chemical and Physical Properties

Names and Identifiers

    • 1-methoxy-4b-phenyl-4b,8b-dihydrobenzo[3',4']cyclobuta[1',2':3,4]cyclobuta[1,2]benzene
    • AC1L5WI3
    • AC1Q57HQ
    • AG-K-16821
    • AR-1C4245
    • CTK5B8787
    • NSC38827
    • NSC-38827
    • DTXSID60284763
    • 6335-85-9
    •  
    • Inchi: InChI=1S/C21H16O/c1-22-18-13-7-12-17-19(18)20-15-10-5-6-11-16(15)21(17,20)14-8-3-2-4-9-14/h2-13,20H,1H3
    • InChI Key: SGTVWVPUEIGFSA-UHFFFAOYSA-N
    • SMILES: COC1=CC=CC2=C1C3C2(C4=CC=CC=C34)C5=CC=CC=C5

Computed Properties

  • Exact Mass: 284.12018
  • Monoisotopic Mass: 284.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2Ų
  • XLogP3: 3.7

Experimental Properties

  • PSA: 9.23
  • LogP: 4.48850

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